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Compound of Interest

Compound Name: 5-Bromo-6-hydroxypicolinic acid

Cat. No.: B566694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometric characterization of 5-
Bromo-6-hydroxypicolinic acid and its non-brominated analog, 6-hydroxypicolinic acid. The

inclusion of experimental data and detailed protocols aims to facilitate a deeper understanding

of the fragmentation behavior of these compounds, which is crucial for their identification and

characterization in complex matrices.

Data Summary
The following table summarizes the key mass spectrometry data for 5-Bromo-6-
hydroxypicolinic acid and 6-hydroxypicolinic acid. The data for 5-Bromo-6-hydroxypicolinic
acid is predicted based on common fragmentation patterns of aromatic carboxylic acids and

the isotopic distribution of bromine, while the data for 6-hydroxypicolinic acid is based on

available experimental findings.
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Feature
5-Bromo-6-
hydroxypicolinic acid

6-Hydroxypicolinic acid

Molecular Formula C₆H₄BrNO₃ C₆H₅NO₃

Molecular Weight 218.01 g/mol 139.11 g/mol [1]

Ionization Mode
Electrospray Ionization (ESI),

Positive

Electrospray Ionization (ESI),

Positive[2]

Parent Ion ([M+H]⁺)
m/z 218/220 (due to ⁷⁹Br/⁸¹Br

isotopes)
m/z 140

Key Fragment Ions (m/z)

200/202 ([M+H-H₂O]⁺),

172/174 ([M+H-HCOOH]⁺),

124 (loss of Br), 94

122 ([M+H-H₂O]⁺), 94 ([M+H-

HCOOH]⁺)

Isotopic Pattern
Characteristic 1:1 ratio for

bromine isotopes
Not applicable

Experimental Protocols
A generalized experimental protocol for the analysis of these compounds using Liquid

Chromatography-Mass Spectrometry (LC-MS) is provided below.

Sample Preparation:

Prepare a stock solution of the analyte (5-Bromo-6-hydroxypicolinic acid or 6-

hydroxypicolinic acid) in a suitable solvent such as methanol or acetonitrile at a

concentration of 1 mg/mL.

Dilute the stock solution with the initial mobile phase to a working concentration of 1-10

µg/mL.

Filter the final solution through a 0.22 µm syringe filter before injection.

Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)
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Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to

initial conditions and equilibrate for 3 minutes.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

Ionization Source: Electrospray Ionization (ESI)

Polarity: Positive

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V

Source Temperature: 120 °C

Desolvation Temperature: 350 °C

Desolvation Gas Flow: 600 L/hr

Collision Gas: Argon

Collision Energy: Ramped from 10-40 eV for fragmentation analysis (MS/MS)

Fragmentation Analysis
The fragmentation of these molecules is key to their structural elucidation. Below are diagrams

illustrating the predicted and observed fragmentation pathways.
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5-Bromo-6-hydroxypicolinic acid Fragmentation
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Caption: Predicted fragmentation of 5-Bromo-6-hydroxypicolinic acid.

6-Hydroxypicolinic acid Fragmentation
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Caption: Fragmentation of 6-hydroxypicolinic acid.

The presence of the bromine atom in 5-Bromo-6-hydroxypicolinic acid introduces a

characteristic isotopic pattern (m/z and m/z+2 in a roughly 1:1 ratio) for all bromine-containing

fragments, which is a key diagnostic feature for its identification. The fragmentation pattern is

predicted to involve the neutral loss of water (H₂O) and formic acid (HCOOH) from the

protonated molecule, which are common fragmentation pathways for carboxylic acids.

Subsequent loss of the bromine radical from the fragment at m/z 172/174 would lead to the ion

at m/z 94. In contrast, 6-hydroxypicolinic acid, lacking the bromine atom, shows a simpler

fragmentation pattern with losses of water and formic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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